![molecular formula C17H16N2O3 B3082684 Benzyl N-[cyano(4-methoxyphenyl)methyl]carbamate CAS No. 1133452-69-3](/img/structure/B3082684.png)
Benzyl N-[cyano(4-methoxyphenyl)methyl]carbamate
Overview
Description
“Benzyl N-[cyano(4-methoxyphenyl)methyl]carbamate” is an organic compound . It is a derivative of carbamic acid and benzyl alcohol . The molecule consists of 16 Hydrogen atoms, 17 Carbon atoms, 2 Nitrogen atoms, and 3 Oxygen atoms .
Molecular Structure Analysis
The molecular structure of “Benzyl N-[cyano(4-methoxyphenyl)methyl]carbamate” is complex, consisting of multiple functional groups. The molecule has a molecular weight of 296.32 .Chemical Reactions Analysis
While specific chemical reactions involving “Benzyl N-[cyano(4-methoxyphenyl)methyl]carbamate” are not detailed in the searched resources, it’s worth noting that carbamates in general are known to participate in a variety of chemical reactions .Scientific Research Applications
Asymmetric Synthesis via π-Stacking Interaction
The π-stacking interaction, a crucial noncovalent force in organic chemistry, plays a pivotal role in stabilizing structures and transition states. Benzyl N-[cyano(4-methoxyphenyl)methyl]carbamate has been explored in asymmetric synthesis, particularly in the context of π-stacking-controlled reactions. Examples include:
- Auxiliary-Induced Asymmetric Synthesis : Utilizing chiral auxiliaries to achieve enantioselective transformations .
Cyanoacetylation Reactions
Benzyl N-[cyano(4-methoxyphenyl)methyl]carbamate can serve as a precursor in cyanoacetylation reactions. For instance, it reacts with amines to form cyanoacetamides . These reactions are valuable for constructing functionalized amides and heterocycles.
Pharmaceutical Testing
Researchers use Benzyl N-[cyano(4-methoxyphenyl)methyl]carbamate as a reference standard in pharmaceutical testing. Its high quality ensures accurate results .
properties
IUPAC Name |
benzyl N-[cyano-(4-methoxyphenyl)methyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3/c1-21-15-9-7-14(8-10-15)16(11-18)19-17(20)22-12-13-5-3-2-4-6-13/h2-10,16H,12H2,1H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZKINGDAYQGVJU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C#N)NC(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl N-[cyano(4-methoxyphenyl)methyl]carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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